Nitriate

• Molecular Formula: C5H5FeN6Na2O3
• Molecular Weight: 298.96 g/mol
• IUPAC Name: disodium;iron(3+);nitroxyl;pentacyanide;dihydrate
• InChI: InChI=1S/5CN.Fe.HNO.2Na.2H2O/c5*1-2;;1-2;;;;/h;;;;;;1H;;;2*1H2/q5*-1;+3;;2*+1
• InChI Key: GIRZNGMZUXTPTL-UHFFFAOYSA-N
• SMILES: [C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.N=O.O.O.[Na+].[Na+].[Fe+3]
• synonyms: Cyanonitrosylferrate; Disodium Salt Nitroprusside; Ketostix; Naniprus; Nipride; Nipruton; Nitriate; Nitroferricyanide; Nitropress; Nitroprussiat Fides; Nitroprusside; Nitroprusside, Disodium Salt; Nitroprusside, Disodium Salt, Dihydrate; Nitroprusside, Sodium; Sodium Nitroprusside

Description

A powerful vasodilator used in emergencies to lower blood pressure or to improve cardiac function. It is also an indicator for free sulfhydryl groups in proteins.

Scientific Research Applications

• Improved Nitrite Detection Techniques : A study by Shen et al. (2015) discusses the development of a novel probe (NT555) for nitrite detection. This probe addresses limitations of previous assays and offers superior detection kinetics and sensitivity, with potential applications in food safety, water quality control, and disease diagnosis.

• Oxygen Isotopes in Nitrite Analysis : Casciotti et al. (2007) have explored the oxygen isotopic composition of nitrite in environmental water samples. This research is significant for understanding nitrite dynamics in various ecosystems, including ocean waters and terrestrial groundwaters [Casciotti et al., 2007].

• Nitrite in Cardiovascular Research : Calvert and Lefer (2009) highlight the therapeutic potential of nitrite in treating acute myocardial infarction. Nitrite therapy has been effective in reducing myocardial ischemia-reperfusion injury in animal models, suggesting its potential in treating cardiovascular diseases [Calvert & Lefer, 2009].

• Electrochemical Sensing of Nitrite : A study by Mao et al. (2018) discusses the advancements in electrochemical approaches for nitrite detection. Such methods are noted for their simplicity, speediness, high sensitivity, and low cost, making them useful in industrial, agricultural, and environmental contexts [Mao et al., 2018].

• Nitrite in Microbial Fuel Cells : Research by Puig et al. (2011) examines the role of nitrite in microbial fuel cells (MFCs), specifically its use as an electron acceptor by exoelectrogenic bacteria. This has implications for nitrogen reduction in wastewater treatment while generating bioelectricity [Puig et al., 2011].

• Nitrite Stress in Photosynthetic Organisms : Zhang et al. (2016) investigated the effects of nitrite stress on the photosynthetic electron transfer chain in Synechocystis sp. strain PCC 6803. Their findings reveal how high levels of nitrite impair photosynthesis, particularly affecting the electron flow in photosystem II [Zhang et al., 2016].

• Nitrite in Nanomaterial-Based Electrochemical Sensing : Liu et al. (2019) discuss the role of nanomaterials in enhancing the efficiency of electrochemical sensors for nitric oxide and nitrite, important for clinical and food industry applications [Liu et al., 2019].